Cas no 891130-87-3 (2-phenoxy-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: 2-phenoxy-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 891130-87-3
• MF: C₂₂H₂₅N₃O₆
• MW: 427.450405836105
• CID: 5876721
• PubChem ID: 16821699
• Update Time: 2025-06-07

2-phenoxy-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-phenoxy-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• AKOS024656144
• F2517-0201
• 2-phenoxy-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide
• 891130-87-3
• 2-phenoxy-N-(5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl)acetamide
• 2-phenoxy-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide

• Inchi： 1S/C22H25N3O6/c1-4-27-17-12-15(13-18(28-5-2)20(17)29-6-3)21-24-25-22(31-21)23-19(26)14-30-16-10-8-7-9-11-16/h7-13H,4-6,14H2,1-3H3,(H,23,25,26)
• InChI Key： GIKHZYCKCZYAAO-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(OCC)=C(OCC)C(OCC)=C2)O1)(=O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 427.17433553g/mol
• Monoisotopic Mass: 427.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• pka: 10.49±0.70(Predicted)

Additional information on 2-phenoxy-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide

Comprehensive Overview of 2-Phenoxy-N-5-(3,4,5-Triethoxyphenyl)-1,3,4-Oxadiazol-2-ylacetamide (CAS No. 891130-87-3)

The compound 2-phenoxy-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 891130-87-3) is a specialized organic molecule with a unique structural framework. Its 1,3,4-oxadiazole core, coupled with a phenoxyacetamide moiety and a triethoxyphenyl substituent, makes it a subject of interest in pharmaceutical and agrochemical research. This article delves into its properties, applications, and relevance in modern scientific inquiries, addressing frequently asked questions and trending topics in the field.

One of the most searched questions about this compound revolves around its synthetic pathway. Researchers often explore how to synthesize 2-phenoxy-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide efficiently, given its complex structure. The synthesis typically involves multi-step reactions, including cyclization of hydrazides and subsequent coupling with phenoxyacetyl chloride. The triethoxyphenyl group is introduced via nucleophilic substitution, ensuring high yield and purity. Such methodologies are frequently discussed in forums and academic circles, highlighting the compound's synthetic challenges.

Another hot topic is the biological activity of this molecule. The 1,3,4-oxadiazole ring is known for its diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. Preliminary studies suggest that 2-phenoxy-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide may exhibit promising activity against specific enzyme targets, making it a candidate for drug development. Researchers are particularly interested in its potential as a tyrosine kinase inhibitor, a class of compounds widely used in oncology.

The agrochemical applications of this compound also garner significant attention. Its structural features, such as the triethoxyphenyl group, are associated with herbicidal and fungicidal properties. This aligns with the growing demand for eco-friendly pesticides, a trending topic in sustainable agriculture. The compound's mode of action, possibly involving disruption of plant cell wall synthesis, is under investigation to optimize its efficacy and environmental safety.

From a material science perspective, 2-phenoxy-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide has potential applications in polymer chemistry. Its rigid oxadiazole core can enhance thermal stability in polymeric matrices, a property highly sought after in high-performance materials. This ties into the broader discussion of advanced functional materials, a keyword frequently searched by engineers and chemists.

Analytical characterization of this compound is another area of interest. Techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for verifying its structure and purity. These methods are often queried by students and professionals alike, reflecting the compound's complexity and the need for precise analytical protocols.

In summary, 2-phenoxy-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 891130-87-3) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structure and potential functionalities make it a valuable subject for ongoing research, addressing contemporary scientific challenges and industry demands.